Cas no 1782689-19-3 (Tert-butyl 3-(3-aminopropoxy)piperidine-1-carboxylate)

• Product Name: Tert-butyl 3-(3-aminopropoxy)piperidine-1-carboxylate
• CAS No: 1782689-19-3
• MF: C₁₃H₂₆N₂O₃
• MW: 258.357143878937
• CID: 5969700
• PubChem ID: 83678927
• Update Time: 2025-05-20

Tert-butyl 3-(3-aminopropoxy)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1782689-19-3
• EN300-1883075
• tert-butyl 3-(3-aminopropoxy)piperidine-1-carboxylate
• Tert-butyl 3-(3-aminopropoxy)piperidine-1-carboxylate

• Inchi： 1S/C13H26N2O3/c1-13(2,3)18-12(16)15-8-4-6-11(10-15)17-9-5-7-14/h11H,4-10,14H2,1-3H3
• InChI Key： HLPNUSZKKRPBDA-UHFFFAOYSA-N
• SMILES： O(CCCN)C1CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 258.19434270g/mol
• Monoisotopic Mass: 258.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 64.8Ų

Additional information on Tert-butyl 3-(3-aminopropoxy)piperidine-1-carboxylate

Comprehensive Overview of Tert-butyl 3-(3-aminopropoxy)piperidine-1-carboxylate (CAS No. 1782689-19-3)

Tert-butyl 3-(3-aminopropoxy)piperidine-1-carboxylate (CAS No. 1782689-19-3) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, often referred to by its abbreviated name tert-butyl 3-aminopropoxypiperidine-1-carboxylate, belongs to the class of piperidine derivatives, which are pivotal intermediates in drug discovery. Its unique structural features, including the tert-butyloxycarbonyl (Boc) protecting group and 3-aminopropoxy side chain, make it a versatile building block for designing bioactive molecules targeting neurological and metabolic disorders.

The growing interest in piperidine-based compounds like Tert-butyl 3-(3-aminopropoxy)piperidine-1-carboxylate is driven by their applications in developing kinase inhibitors, G-protein-coupled receptor (GPCR) modulators, and central nervous system (CNS) therapeutics. Researchers frequently search for "Boc-protected piperidine derivatives" or "synthetic routes for 3-aminopropoxy piperidines" to optimize reaction yields and purity. The compound’s CAS No. 1782689-19-3 is a critical identifier in patent literature and commercial catalogs, ensuring precise sourcing for high-value projects.

From a synthetic chemistry perspective, Tert-butyl 3-(3-aminopropoxy)piperidine-1-carboxylate offers advantages such as stability under mild conditions and compatibility with amide coupling reactions. Its primary amine functionality allows for further derivatization, making it a hotspot for combinatorial chemistry libraries. Recent trends highlight its role in PROTAC (Proteolysis-Targeting Chimaera) development, where modular linkers are essential for degrading disease-causing proteins. This aligns with the surge in searches for "PROTAC linker chemistry" and "piperidine spacers in drug design."

Quality control of CAS No. 1782689-19-3 involves rigorous analytical techniques like HPLC, NMR spectroscopy, and mass spectrometry to confirm identity and purity. Suppliers often emphasize "GMP-grade piperidine intermediates" or "high-purity Boc-aminopropoxy compounds" to meet regulatory standards for preclinical studies. Environmental and safety considerations are also paramount, with non-hazardous handling protocols being a frequent topic in technical discussions.

In conclusion, Tert-butyl 3-(3-aminopropoxy)piperidine-1-carboxylate (CAS No. 1782689-19-3) bridges the gap between academic research and industrial applications, particularly in targeted drug delivery and small-molecule therapeutics. Its adaptability to modern click chemistry and bioorthogonal reactions further cements its relevance in cutting-edge science. For researchers exploring "piperidine scaffolds in medicinal chemistry" or "Boc deprotection strategies," this compound remains an indispensable tool.